2-[3,4-dichloro(phenylsulfonyl)anilino]-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C22H20Cl2N2O3S
• Molecular Weight: 463.4 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-3,4-dichloroanilino]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H20Cl2N2O3S/c1-15-7-6-8-16(2)22(15)25-21(27)14-26(17-11-12-19(23)20(24)13-17)30(28,29)18-9-4-3-5-10-18/h3-13H,14H2,1-2H3,(H,25,27)
• InChI Key: AUIBGCDBOKUCND-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3

Description

2-[3,4-dichloro(phenylsulfonyl)anilino]-N-(2,6-dimethylphenyl)acetamide, commonly known as DASPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DASPA is a member of the class of sulfonamide drugs that have been used in the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Mechanism of Action

The mechanism of action of DASPA is not fully understood. However, it is believed to work by inhibiting the activity of an enzyme called carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By inhibiting the activity of CAIX, DASPA can reduce the acidity of the tumor microenvironment, making it less hospitable for cancer cells to grow and proliferate.
Biochemical and Physiological Effects:
DASPA has been shown to have several biochemical and physiological effects. It has been found to reduce the expression of genes involved in cancer cell proliferation, angiogenesis, and metastasis. DASPA has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DASPA has been found to reduce inflammation and oxidative stress, which are implicated in the development and progression of many diseases.

Advantages and Limitations for Lab Experiments

DASPA has several advantages for lab experiments. It has a high degree of selectivity for CAIX, making it a useful tool for studying the role of CAIX in cancer progression. DASPA is also relatively stable and has a long half-life, making it suitable for in vivo studies. However, DASPA has some limitations for lab experiments. It is highly insoluble in water, which can make it difficult to administer in vivo. Additionally, DASPA has not been extensively studied in humans, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for the study of DASPA. One potential direction is to investigate its potential therapeutic applications in other types of cancer, such as lung cancer and ovarian cancer. Another direction is to investigate its potential use in combination therapy with other chemotherapy drugs. Additionally, further studies are needed to determine the safety and efficacy of DASPA in humans. Overall, DASPA has shown significant potential in scientific research, and further studies are needed to fully understand its therapeutic applications.

Synthesis Methods

The synthesis of DASPA is a complex process that involves several steps. The initial step involves the reaction of 2,6-dimethylaniline with 3,4-dichlorobenzenesulfonyl chloride to produce 2,6-dimethyl-N-(3,4-dichlorophenylsulfonyl)aniline. This intermediate is then reacted with N-(2-chloroacetyl)-2,6-dimethylbenzenamine to produce 2-[3,4-dichloro(phenylsulfonyl)anilino]-N-(2,6-dimethylphenyl)acetamide, which is the final product.

Scientific Research Applications

DASPA has shown promising results in various scientific research studies. It has been studied for its potential therapeutic applications in cancer treatment, particularly in the treatment of breast cancer. DASPA has been found to inhibit the growth of breast cancer cells in vitro and in vivo. It has also been shown to enhance the cytotoxic effects of chemotherapy drugs, making it a potential candidate for combination therapy.